ethyl 4-{[3-(trifluoromethyl)benzyl]amino}-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[[3-(trifluoromethyl)phenyl]methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C16H21F3N2O2/c1-2-23-15(22)21-8-6-14(7-9-21)20-11-12-4-3-5-13(10-12)16(17,18)19/h3-5,10,14,20H,2,6-9,11H2,1H3
• InChI Key: YQEGZRUAHHDNRC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NCC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C16H21F3N2O2
• Molecular Weight: 330.34 g/mol

Description

Ethyl 4-{[3-(trifluoromethyl)benzyl]amino}-1-piperidinecarboxylate is a chemical compound with the molecular formula C18H22F3NO6. It is a derivative of piperidine, a six-membered ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, a benzyl group, and a trifluoromethyl group. The InChI code for this compound is 1S/C16H20F3NO2.C2H2O4/c1-2-22-14 (21)15 (8-3-9-20-11-15)10-12-4-6-13 (7-5-12)16 (17,18)19;3-1 (4)2 (5)6/h4-7,20H,2-3,8-11H2,1H3; (H,3,4) (H,5,6).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 405.37. More specific properties such as melting point, boiling point, and solubility are not mentioned in the available literature.

Mechanism of Action

The mechanism of action of ETBAP is not fully understood. However, it is believed to work by inhibiting specific enzymes or proteins in the body. For example, in cancer cells, ETBAP inhibits the activity of the enzyme topoisomerase II, which is essential for the replication and transcription of DNA. By inhibiting this enzyme, ETBAP prevents the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
ETBAP has been found to have various biochemical and physiological effects. It has been shown to have antioxidant activity, which helps to protect cells from oxidative stress. ETBAP has also been found to have anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases. Furthermore, ETBAP has been found to have analgesic activity, making it a potential candidate for the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using ETBAP in lab experiments is its high yield during synthesis. This makes it a cost-effective compound to use in research. Furthermore, ETBAP has shown promising results in various scientific studies, making it a potential candidate for further research. However, one of the limitations of using ETBAP in lab experiments is its limited availability. This compound is not widely available commercially, and its synthesis requires specific reaction conditions and a catalyst.

Future Directions

There are several future directions for research on ETBAP. One potential direction is to investigate its potential applications in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. Furthermore, future research could focus on the development of more efficient synthesis methods for ETBAP, which would make it more widely available for research. Additionally, further studies are needed to fully understand the mechanism of action of ETBAP and its potential side effects.
Conclusion
ETBAP is a piperidine derivative that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. It has shown promising results in various scientific studies, including its potential applications in the treatment of cancer, diabetes, and Alzheimer's disease. ETBAP has various biochemical and physiological effects and has been found to have antioxidant, anti-inflammatory, and analgesic activity. While there are some limitations to using ETBAP in lab experiments, its potential applications in medicinal chemistry make it a promising compound for further research.

Scientific Research Applications

ETBAP has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. ETBAP has been found to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been shown to have hypoglycemic activity, making it a potential candidate for the treatment of diabetes. Furthermore, ETBAP has been found to have neuroprotective effects, making it a potential candidate for the treatment of Alzheimer's disease.

Safety and Hazards

The safety data sheet for a similar compound, 4-(Trifluoromethyl)benzyl bromide, indicates that it causes severe skin burns and eye damage. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection. In case of contact with skin or eyes, immediate medical attention is required.